![molecular formula C7H9ClN2O2 B2707632 3-chloro-N-(5-methyl-1,2-oxazol-3-yl)propanamide CAS No. 543710-02-7](/img/structure/B2707632.png)
3-chloro-N-(5-methyl-1,2-oxazol-3-yl)propanamide
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Overview
Description
“3-chloro-N-(5-methyl-1,2-oxazol-3-yl)propanamide” is a chemical compound that contains an oxazole ring, which is a five-membered ring with two heteroatoms (one oxygen and one nitrogen) and three carbon atoms . Oxazole derivatives have been found to exhibit a wide range of biological activities .
Synthesis Analysis
The synthesis of oxazole derivatives often involves the use of task-specific phosphine ligands, palladium-catalyzed C-5 arylation of oxazoles in polar solvents, and C-2 arylation in nonpolar solvents . Other methods include the reaction of p-tolylsulfonylmethyl isocyanide (TosMIC) with aromatic aldehydes to give 5-aryloxazoles .Molecular Structure Analysis
The molecular structure of “this compound” includes an oxazole ring, a methyl group attached to the 5-position of the oxazole ring, a 3-chloropropanamide group attached to the nitrogen of the oxazole ring . The molecular formula is CHClNO .Chemical Reactions Analysis
Oxazole derivatives can undergo a variety of chemical reactions. For example, they can be arylated at both the C-5 and C-2 positions . They can also react with aromatic aldehydes to give 5-aryloxazoles .Scientific Research Applications
Synthesis and Biological Activity
Several studies focus on the synthesis and evaluation of compounds with structural similarities, exploring their biological activities, including antinociceptive, antimicrobial, and anticancer properties. For example, research on derivatives of benzoxazolon and thiazolidin-2-ylidene demonstrated significant antinociceptive activity, suggesting potential applications in pain management and the development of new analgesics (Önkol, Şahin, Yıldırım, Erol, & Ito, 2004). Similarly, studies on oxazole and triazol-3-yl propanamide derivatives have shown promising anticancer and antimicrobial activities, indicating their utility in designing new therapeutic agents (Katariya, Vennapu, & Shah, 2021).
Molecular Docking and Mechanism of Action
Molecular docking studies on novel heterocyclic compounds, including those with oxazole rings, have provided insights into their mechanisms of action, particularly in binding to biological targets such as enzymes and receptors. This approach helps in understanding the potential efficacy of compounds in therapeutic applications and can guide the design of "3-chloro-N-(5-methyl-1,2-oxazol-3-yl)propanamide" for specific biological targets (Shakya, Kaur, Al-Najjar, & Naik, 2015).
Environmental Applications
Research on the environmental impact and applications of related compounds, such as their role in the production and emission of methyl halides by plants, suggests avenues for exploring the environmental behavior and potential applications of "this compound" in studies related to atmospheric chemistry and environmental monitoring (Rhew, Østergaard, Saltzman, & Yanofsky, 2003).
Herbicidal and Pesticidal Activity
Mechanism of Action
The mechanism of action of oxazole derivatives can vary widely depending on their specific structure and the biological target they interact with. Many oxazole derivatives have been found to exhibit antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities .
Safety and Hazards
The safety and hazards associated with “3-chloro-N-(5-methyl-1,2-oxazol-3-yl)propanamide” would depend on its specific structure and properties. Some chemicals are considered hazardous by the OSHA Hazard Communication Standard and can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity .
Future Directions
The future directions for research on “3-chloro-N-(5-methyl-1,2-oxazol-3-yl)propanamide” and other oxazole derivatives could include further exploration of their biological activities, development of more efficient synthesis methods, and investigation of their potential applications in medicinal chemistry .
Properties
IUPAC Name |
3-chloro-N-(5-methyl-1,2-oxazol-3-yl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O2/c1-5-4-6(10-12-5)9-7(11)2-3-8/h4H,2-3H2,1H3,(H,9,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOWJBOVWCLRCFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)CCCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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